3-[6-oxo-6-(4-phenylpiperazin-1-yl)hexyl]-3,4-dihydro-1,2,3-benzotriazin-4-one

• IUPAC Name: 3-[6-oxo-6-(4-phenylpiperazin-1-yl)hexyl]-1,2,3-benzotriazin-4-one
• InChI: InChI=1S/C23H27N5O2/c29-22(27-17-15-26(16-18-27)19-9-3-1-4-10-19)13-5-2-8-14-28-23(30)20-11-6-7-12-21(20)24-25-28/h1,3-4,6-7,9-12H,2,5,8,13-18H2
• InChI Key: FFYUQZDEEFADPB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)CCCCCN3C(=O)C4=CC=CC=C4N=N3
• Molecular Formula: C23H27N5O2
• Molecular Weight: 405.5 g/mol

Description

3-[6-oxo-6-(4-phenylpiperazin-1-yl)hexyl]-3,4-dihydro-1,2,3-benzotriazin-4-one, also known as 3-POP, is a synthetic compound belonging to the benzotriazinone family. It was first identified in the early 2000s and has since been studied for its potential applications in the fields of scientific research and drug development. 3-POP has been found to have a wide range of biochemical and physiological effects, and has been used in laboratory experiments to study the mechanisms of action of various drugs.

Scientific Research Applications

3-[6-oxo-6-(4-phenylpiperazin-1-yl)hexyl]-3,4-dihydro-1,2,3-benzotriazin-4-one has been used in scientific research to study the mechanisms of action of various drugs. It has also been used to study the effects of drugs on the nervous system, as well as the effects of drugs on the cardiovascular system. It has also been used to study the effects of drugs on other physiological systems, such as the endocrine system.

Mechanism of Action

3-[6-oxo-6-(4-phenylpiperazin-1-yl)hexyl]-3,4-dihydro-1,2,3-benzotriazin-4-one acts as an inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. By inhibiting this enzyme, this compound increases the amount of acetylcholine in the brain, which has a variety of effects on the nervous system.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. In laboratory experiments, it has been found to have anticonvulsant and anxiolytic effects, as well as to reduce inflammation and increase the production of endorphins. It has also been found to have neuroprotective effects, and has been shown to reduce the risk of stroke and other neurological disorders.

Advantages and Limitations for Lab Experiments

The major advantage of using 3-[6-oxo-6-(4-phenylpiperazin-1-yl)hexyl]-3,4-dihydro-1,2,3-benzotriazin-4-one in laboratory experiments is its ability to inhibit the enzyme acetylcholinesterase, which allows for the study of the effects of various drugs on the nervous system. The major limitation of using this compound in laboratory experiments is that it is not approved for human use, so its effects in humans are not known.

Future Directions

There are a variety of potential future directions for 3-[6-oxo-6-(4-phenylpiperazin-1-yl)hexyl]-3,4-dihydro-1,2,3-benzotriazin-4-one research. It could be used to study the effects of drugs on the cardiovascular system, as well as the effects of drugs on other physiological systems, such as the endocrine system. It could also be used to study the effects of drugs on the immune system, and to develop new treatments for neurological disorders. Additionally, this compound could be used to develop new drugs for the treatment of various diseases, such as cancer and Alzheimer’s disease. Finally, this compound could be used to develop new drugs for the treatment of addiction.

Synthesis Methods

3-[6-oxo-6-(4-phenylpiperazin-1-yl)hexyl]-3,4-dihydro-1,2,3-benzotriazin-4-one is synthesized from the reaction of 4-phenylpiperazine with 6-oxo-6-hexylbenzotriazole in the presence of a base. This reaction is carried out in an aqueous solution at room temperature, and the product is isolated by precipitation. The yield of the reaction is typically between 75-80%.